molecular formula C8H5IN2 B1346120 6-Iodoquinoxaline CAS No. 50998-18-0

6-Iodoquinoxaline

Cat. No. B1346120
CAS RN: 50998-18-0
M. Wt: 256.04 g/mol
InChI Key: NWQDPVJVUFEWLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Iodoquinoxaline is a chemical compound with the empirical formula C8H5IN2. Its molecular weight is 256.04 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The molecular structure of 6-Iodoquinoxaline is represented by the SMILES string IC1=CC=C2N=CC=NC2=C1 and the InChI string 1S/C8H5IN2/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-5H .


Physical And Chemical Properties Analysis

6-Iodoquinoxaline is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .

Scientific Research Applications

  • Anti-Cancer & Anti-Proliferative Activity

    • Results/Outcomes : The derivatives show promising anti-proliferative activity, with some compounds demonstrating selectivity against specific cancer types .
  • Anti-Microbial Activity

    • Results/Outcomes : The derivatives exhibit varying degrees of antimicrobial efficacy, making them potential candidates for novel antimicrobial agents .
  • Anti-Convulsant Activity

    • Results/Outcomes : Some derivatives show promising anticonvulsant properties, warranting further investigation .
  • Anti-Tuberculosis Activity

    • Results/Outcomes : Certain derivatives exhibit anti-tubercular activity, which could contribute to tuberculosis treatment .
  • Anti-Malarial Activity

    • Results/Outcomes : Some derivatives exhibit activity against malaria parasites, suggesting their relevance in malaria drug development .
  • Anti-Leishmanial Activity

    • Results/Outcomes : Certain derivatives show promise as anti-leishmanial agents, potentially aiding in leishmaniasis treatment .

Safety And Hazards

The safety data sheet for 6-Iodoquinoxaline indicates that it has several hazard statements including H302, H315, H319, H332, and H335 . It is recommended to handle this compound with appropriate safety measures.

Future Directions

There is potential for future research into the use of 6-Iodoquinoxaline and similar aromatic iodides in the synthesis of heterocyclic compounds of interest . These compounds have applications in the fields of medicinal chemistry and materials science .

properties

IUPAC Name

6-iodoquinoxaline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5IN2/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWQDPVJVUFEWLG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC=CN=C2C=C1I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5IN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20640609
Record name 6-Iodoquinoxaline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20640609
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Iodoquinoxaline

CAS RN

50998-18-0
Record name 6-Iodoquinoxaline
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=50998-18-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Iodoquinoxaline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20640609
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of 4-iodo-benzene-1,2-diamine (0.46 g, 1.96 mmol), ethanedial [40% in water] (2.25 mL), acetic acid (1 mL) and ethanol (20 mL) were heated to 100° C. for several hours and then cooled to room temperature. Water was added and the crude product was extracted with ethyl acetate. The product was purified via silica gel column chromatography with hexane:ethyl acetate (1:1) to give 0.323 g (64%) of 6-iodo-quinoxaline.
Quantity
0.46 g
Type
reactant
Reaction Step One
Quantity
2.25 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
64%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Iodoquinoxaline
Reactant of Route 2
Reactant of Route 2
6-Iodoquinoxaline
Reactant of Route 3
Reactant of Route 3
6-Iodoquinoxaline
Reactant of Route 4
6-Iodoquinoxaline
Reactant of Route 5
6-Iodoquinoxaline
Reactant of Route 6
Reactant of Route 6
6-Iodoquinoxaline

Citations

For This Compound
57
Citations
G Sakata, K Makino - Chemistry letters, 1984 - journal.csj.jp
Facile regioselective synthesis of 2, 6-dichloroquinoxaline and 2-chloro-6-iodoquinoxaline is described. Electrophilic substitution reaction of 2 (1H)-quinoxalinone with chloride and …
Number of citations: 20 www.journal.csj.jp
L Shan - europepmc.org
Radioiodinated N-(2-diethylaminoethyl)-6-iodoquinoxaline-2-carboxamide dihydrochloride salt, abbreviated as [125/131 I] ICF01012 or [125/131 I] 3, is a quinoxaline benzamide (BZA) …
Number of citations: 2 europepmc.org
L Shan - 2011 - europepmc.org
Background [Abstract] Radioiodinated N-(2-diethylaminoethyl)-6-iodoquinoxaline-2-carboxamide dihydrochloride salt, abbreviated as [125/131 I] ICF01012 or [125/131 I] 3, is a …
Number of citations: 6 europepmc.org
L Shan - 2011 - europepmc.org
Background [Abstract] Radioiodinated N-[2-[N-ethyl-N-[2-(2-fluoropyridin-3-yloxy) ethyl] amino] ethyl]-6-iodoquinoxaline-2-carboxamide dihydrochloride salt, abbreviated as [125 I] 56, is …
Number of citations: 8 europepmc.org
D Denoyer, P Labarre, J Papon, E Miot-Noirault… - … of Chromatography B, 2008 - Elsevier
… To a solution of 6-iodoquinoxaline-2-carboxylic acid described above (221 mg, 0.74 mmol) … removed under reduced pressure to afford crude 6-iodoquinoxaline-2-carbonyl chloride. This …
Number of citations: 15 www.sciencedirect.com
FL Hedberg, DL Bush, MT Ryan, RA Harvey, AV Fratini… - Final Report, 1985 - apps.dtic.mil
… structures 3-(3-bromophenyl)-2-phenyl-6-iodoquinoxaline and 3-(3 ethynylphenyl) -2phcnyl-… (3-biromophenyl)-3-phenyl-6-iodoquinoxaline a4i 2-(3-ethynyl henyl -3-phenyl-6-ethynylqin…
Number of citations: 3 apps.dtic.mil
FL Hedberg, MR Unroe, DL Bush… - 1985 - apps.dtic.mil
… A mixture of the halogenated quinoxaline isomers, 3-(3-bromophenyl)-2-phenyl6-iodoquinoxaline and 2-(3-bromophenyl)-3-phenyl-6-iodoquinoxaline, was synthesized and the two …
Number of citations: 2 apps.dtic.mil
L Shan - europepmc.org
… )ethyl]amino]ethyl]-6-iodoquinoxaline-2-carboxamide dihydrochloride salt Image I12556.jpg … yloxy)ethyl]amino]ethyl]-6-iodoquinoxaline-2-carboxamide dihydrochloride salt, abbreviated …
Number of citations: 2 europepmc.org
L Troian-Gautier, J De Winter, P Gerbaux… - The Journal of …, 2013 - ACS Publications
An efficient oxidation reaction of various electron-poor quinoxaline-core-containing compounds, such as quinoxalines, 1,4,5,8-tetraazaphenanthrenes, and 1,4,5,8,9,12-…
Number of citations: 12 pubs.acs.org
EMF Billaud, L Rbah-Vidal, A Vidal… - Journal of medicinal …, 2013 - ACS Publications
… In summary, six [ 18 F]fluorinated 6-iodoquinoxaline-2-carboxamide derivatives with various side chains were synthesized and evaluated. [ 18 F]4–9 were radiosynthesized on an …
Number of citations: 26 pubs.acs.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.